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Compound of Interest

Compound Name: Vanadyl acetylacetonate

Cat. No.: B7853847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molar mass and density of vanadyl
acetylacetonate [VO(acac)₂], a compound of significant interest in catalysis and drug

development. This document outlines the key physical properties, details the experimental

methodologies for their determination, and illustrates the relationships between its molecular

structure and macroscopic properties.

Core Properties of Vanadyl Acetylacetonate
Vanadyl acetylacetonate is a blue-green crystalline solid with the chemical formula

C₁₀H₁₄O₅V.[1][2][3] It is a coordination complex consisting of a central vanadyl group (VO²⁺)

bound to two acetylacetonate (acac⁻) ligands.[1] This non-aqueous soluble organometallic

compound has garnered attention for its catalytic activity in organic synthesis and its potential

therapeutic applications, including insulin-mimetic properties.

Quantitative Data Summary
The molar mass and density of vanadyl acetylacetonate are fundamental parameters for its

application in research and development. The following table summarizes the reported values

for these properties.
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Property Value Source

Molar Mass 265.16 g/mol [2][3][4][5][6]

265.157 g/mol [1]

265.159 g/mol [7]

Density 1.50 g/cm³ [1]

1.4 g/cm³ [8]

1 g/cm³ [5]

Note: The variation in reported density values may be attributed to different experimental

methods or crystalline forms of the compound.

Experimental Protocols
Accurate determination of molar mass and density is crucial for the characterization and

application of vanadyl acetylacetonate. The following sections detail the standard

experimental protocols for these measurements.

Determination of Molar Mass
1. Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a

compound with high accuracy.[9][10] For organometallic compounds like vanadyl
acetylacetonate, soft ionization techniques are preferred to prevent fragmentation of the

complex.[11]

Methodology: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of vanadyl acetylacetonate is prepared in a suitable

polar organic solvent, such as methanol or acetonitrile.

Instrumentation: A high-resolution mass spectrometer equipped with an electrospray

ionization source is used.
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Procedure:

The sample solution is introduced into the ESI source at a constant flow rate.

A high voltage is applied to the capillary tip, causing the nebulization of the solution into a

fine spray of charged droplets.

A drying gas (typically nitrogen) is used to evaporate the solvent from the droplets, leading

to the formation of gas-phase ions of the vanadyl acetylacetonate complex.

The ions are then guided into the mass analyzer, which separates them based on their

mass-to-charge ratio (m/z).

The detector records the abundance of each ion, generating a mass spectrum.

Data Analysis: The peak in the mass spectrum corresponding to the intact molecular ion

([VO(acac)₂]⁺) is identified. The m/z value of this peak directly provides the molar mass of

the compound.

2. Cryoscopy (Freezing Point Depression)

Cryoscopy is a colligative property-based method used to determine the molar mass of a solute

by measuring the depression in the freezing point of a solvent.[6][8][12]

Methodology:

Materials: A suitable solvent in which vanadyl acetylacetonate is soluble (e.g., benzene or

cyclohexane), a precision thermometer (like a Beckmann thermometer), a cooling bath, and

a stirring apparatus are required.[12]

Procedure:

The freezing point of a known mass of the pure solvent is accurately determined by

recording its cooling curve.

A precisely weighed amount of vanadyl acetylacetonate is dissolved in the solvent.

The freezing point of the resulting solution is determined in the same manner.
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The freezing point depression (ΔTf) is calculated as the difference between the freezing

points of the pure solvent and the solution.

Calculation: The molar mass (M) of vanadyl acetylacetonate is calculated using the

following formula:

M = (Kf * w) / (ΔTf * W)

where:

Kf is the cryoscopic constant of the solvent (in K· kg/mol ).

w is the mass of the solute (vanadyl acetylacetonate) in kg.

ΔTf is the freezing point depression in K.

W is the mass of the solvent in kg.

Determination of Density
Gas Pycnometry

Gas pycnometry is a non-destructive technique that provides a highly accurate measurement of

the true density of a solid powder by determining its volume via gas displacement.[1][2][3][4][5]

Helium is typically used as the displacement gas due to its small atomic size, which allows it to

penetrate small pores.[2]

Methodology:

Instrumentation: A gas pycnometer, which consists of a sample chamber and a reference

chamber of known volumes, is used.

Procedure:

A precisely weighed sample of vanadyl acetylacetonate powder is placed in the sample

chamber.
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The sample chamber is sealed and purged with helium gas to remove any adsorbed air or

moisture.

The sample chamber is pressurized with helium to a specific pressure.

A valve connecting the sample chamber to the reference chamber is opened, allowing the

gas to expand into the reference chamber.

The pressure drop resulting from this expansion is measured.

Calculation: Using Boyle's Law, the volume of the solid sample is calculated from the known

volumes of the chambers and the measured pressure change. The density (ρ) is then

calculated using the formula:

ρ = m / V

where:

m is the mass of the sample.

V is the volume of the sample determined by the pycnometer.

Logical Relationships and Visualization
The molar mass and density of vanadyl acetylacetonate are intrinsically linked to its

molecular structure. The molar mass is a direct summation of the atomic masses of its

constituent atoms, while the density is determined by how these molecules pack in the solid

state, which is influenced by their size, shape, and intermolecular forces.
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Caption: Relationship between molecular properties and macroscopic density.

This diagram illustrates that the molecular formula and the atomic masses of the constituent

elements determine the molar mass. The molar mass, along with the molecular volume and the

efficiency of crystal packing, dictates the density of the solid material. Understanding these

relationships is fundamental for predicting and controlling the physical properties of vanadyl
acetylacetonate for various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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